1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-propoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 618074-91-2
Cat. No.: VC16146226
Molecular Formula: C27H33FN2O5
Molecular Weight: 484.6 g/mol
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Specification
| CAS No. | 618074-91-2 |
|---|---|
| Molecular Formula | C27H33FN2O5 |
| Molecular Weight | 484.6 g/mol |
| IUPAC Name | (4Z)-1-[2-(diethylamino)ethyl]-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-5-(4-propoxyphenyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C27H33FN2O5/c1-5-16-35-20-11-8-18(9-12-20)24-23(25(31)19-10-13-22(34-4)21(28)17-19)26(32)27(33)30(24)15-14-29(6-2)7-3/h8-13,17,24,31H,5-7,14-16H2,1-4H3/b25-23- |
| Standard InChI Key | UWMMQJBWWIRMOS-BZZOAKBMSA-N |
| Isomeric SMILES | CCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)F)\O)/C(=O)C(=O)N2CCN(CC)CC |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)F)O)C(=O)C(=O)N2CCN(CC)CC |
Introduction
Synthesis Methods
The synthesis of pyrrolone compounds typically involves multi-step organic reactions. Common methods include condensation reactions and the use of catalysts like p-toluenesulfonic acid (pTSA) or sodium acetate to facilitate the formation of the pyrrole ring . For similar compounds, advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to analyze purity and structure.
Analytical Techniques
To study the chemical and biological properties of such compounds, various analytical techniques are employed:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the molecular structure.
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Mass Spectrometry: Helps in confirming the molecular weight and formula.
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Elemental Analysis: Provides information on the elemental composition.
Data Table: Comparison of Similar Compounds
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